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Compound of Interest

Compound Name: Cox-2-IN-35

Cat. No.: B12367763 Get Quote

For researchers and scientists in the field of drug development, the proper handling and

disposal of potent investigational compounds like Cox-2-IN-35 is a critical component of

laboratory safety and environmental responsibility. This guide provides a clear, step-by-step

framework for the safe disposal of Cox-2-IN-35, ensuring compliance with safety regulations

and minimizing environmental impact.

Hazard Profile of Structurally Similar COX-2
Inhibitors
While a specific Safety Data Sheet (SDS) for Cox-2-IN-35 is not publicly available, the hazard

profile of structurally related and well-documented COX-2 inhibitors, such as Celecoxib, can

serve as a conservative proxy for risk assessment. The following table summarizes the key

hazards associated with Celecoxib, which should be considered when handling and disposing

of Cox-2-IN-35.
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Hazard Category Description Precautionary Statements

Reproductive Toxicity
Suspected of damaging fertility

or the unborn child.[1][2]

P201: Obtain special

instructions before use. P202:

Do not handle until all safety

precautions have been read

and understood. P280: Wear

protective gloves/protective

clothing/eye protection/face

protection.[1]

Specific Target Organ Toxicity

(Repeated Exposure)

May cause damage to organs

(Stomach, Cardiovascular

system, intestinal tract)

through prolonged or repeated

exposure.[1]

P260: Do not breathe dust.[1]

Aquatic Hazard
Toxic to aquatic life with long

lasting effects.[1]

P273: Avoid release to the

environment.[1]

Step-by-Step Disposal Protocol for Cox-2-IN-35
The following protocol outlines the recommended procedure for the disposal of Cox-2-IN-35.

This process is designed to be straightforward and to prioritize safety and regulatory

compliance.

1. Personal Protective Equipment (PPE):

Always wear appropriate PPE, including safety glasses, a lab coat, and chemical-resistant

gloves, when handling Cox-2-IN-35.

2. Waste Segregation:

Solid Waste: Collect any solid Cox-2-IN-35, contaminated consumables (e.g., weighing

paper, pipette tips), and spill cleanup materials in a dedicated, clearly labeled hazardous

waste container.
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Liquid Waste: Solutions containing Cox-2-IN-35 should be collected in a separate, sealed,

and clearly labeled hazardous liquid waste container. Do not mix with other solvent waste

streams unless explicitly permitted by your institution's environmental health and safety

(EHS) office.

3. Decontamination:

Decontaminate any surfaces or non-disposable equipment that have come into contact with

Cox-2-IN-35 using a suitable solvent (e.g., ethanol, isopropanol) and collect the cleaning

materials as hazardous waste.

4. Waste Disposal:

Do Not Dispose Down the Drain or in Regular Trash: Due to its potential aquatic toxicity,

Cox-2-IN-35 should never be disposed of down the sink or in the regular trash.

Follow Institutional EHS Guidelines: The ultimate disposal of chemical waste must be in

accordance with your institution's EHS procedures and local, state, and federal regulations.

Contact your EHS office for specific instructions on the collection and disposal of hazardous

chemical waste.

Inactivation (if applicable): In some cases, chemical inactivation may be a viable option prior

to disposal. However, this should only be performed if a validated and safe protocol is

available and with the approval of your institution's EHS office.

5. Documentation:

Maintain accurate records of the amount of Cox-2-IN-35 disposed of, in accordance with

your laboratory's inventory management and waste disposal logs.

Disposal Decision Workflow
The following diagram illustrates the logical steps to follow for the proper disposal of Cox-2-IN-
35.
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Caption: Workflow for the safe disposal of Cox-2-IN-35.
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By adhering to these procedures, researchers can ensure the safe handling and disposal of

Cox-2-IN-35, fostering a secure laboratory environment and upholding their commitment to

environmental stewardship.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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